Cas no 1225058-30-9 (3-bromo-1H-indole-4-carbaldehyde)

3-Bromo-1H-indole-4-carbaldehyde is a versatile brominated indole derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include a reactive aldehyde group and a bromine substituent, enabling selective functionalization at multiple positions. The compound serves as a valuable intermediate in the synthesis of heterocyclic compounds, bioactive molecules, and agrochemicals. Its well-defined structure facilitates precise modifications, making it useful in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in various synthetic pathways. High purity and stability under standard conditions further contribute to its utility in research and industrial applications.

3-bromo-1H-indole-4-carbaldehyde structure

1225058-30-9 structure

Product Name:3-bromo-1H-indole-4-carbaldehyde

CAS No:1225058-30-9

MF:C₉H₆BrNO

MW:224.054041385651

CID:6451688

PubChem ID:83681541

Update Time:2025-05-27

3-bromo-1H-indole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-bromo-1H-indole-4-carbaldehyde
- 1H-Indole-4-carboxaldehyde, 3-bromo-
- Inchi： 1S/C9H6BrNO/c10-7-4-11-8-3-1-2-6(5-12)9(7)8/h1-5,11H
- InChI Key： FBNKGCMVLRJOHE-UHFFFAOYSA-N
- SMILES： N1C2=C(C(C=O)=CC=C2)C(Br)=C1

Computed Properties

Exact Mass: 222.96328g/mol
Monoisotopic Mass: 222.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 32.9Å²

Experimental Properties

Density: 1.727±0.06 g/cm3(Predicted)
Boiling Point: 395.6±22.0 °C(Predicted)
pka: 14.18±0.30(Predicted)

3-bromo-1H-indole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1275505-0.05g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		0.05g	$851.0	2023-05-26
Enamine	EN300-1275505-0.1g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		0.1g	$892.0	2023-05-26
Enamine	EN300-1275505-0.25g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		0.25g	$933.0	2023-05-26
Enamine	EN300-1275505-0.5g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		0.5g	$974.0	2023-05-26
Enamine	EN300-1275505-1.0g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		1g	$1014.0	2023-05-26
Enamine	EN300-1275505-2.5g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		2.5g	$1988.0	2023-05-26
Enamine	EN300-1275505-5.0g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		5g	$2940.0	2023-05-26
Enamine	EN300-1275505-10.0g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		10g	$4360.0	2023-05-26
eNovation Chemicals LLC	D515912-1g	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9	95%	1g	$1010	2025-02-19
Enamine	EN300-1275505-50mg	3-bromo-1H-indole-4-carbaldehyde	1225058-30-9		50mg	$851.0	2023-10-01